![molecular formula C16H16O3 B5856623 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenylethanone CAS No. 96643-95-7](/img/structure/B5856623.png)
1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenylethanone
Overview
Description
1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenylethanone, also known as EGCG (epigallocatechin-3-gallate), is a polyphenolic compound found in green tea. It has been extensively studied for its potential health benefits, including its antioxidant, anti-inflammatory, and anti-cancer properties.
Scientific Research Applications
Chemical Synthesis and Modification
- Synthesis of 6-Hydroxy-1,2-Benzisoxazoles: A study by Frasinyuk (2015) discussed the synthesis of 3-substituted 6-hydroxy-1,2-benzisoxazoles using oximes of 2,4-dihydroxybenzophenones, which includes compounds similar to 1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenylethanone. This process involved dehydration and aminomethylation reactions, highlighting a method for creating structurally diverse compounds (Frasinyuk, 2015).
Biological Evaluation and Antimicrobial Activity
- Antimicrobial Activity of Ethanol Derivatives: A study on novel ethanol derivatives synthesized from compounds structurally related to this compound showed potential for suppressing lung cancer cell growth through cell cycle arrest and autophagy. This indicates the possible use of similar compounds in anticancer research (Zheng et al., 2010).
- Antibacterial and Antifungal Properties: In another study, compounds similar to this compound showed high antimicrobial activity against both bacterial and fungal strains. This suggests their potential application in developing new antimicrobial agents (Ashok et al., 2015).
Photodecomposition and Photochemical Reactions
- Photodecomposition Studies: The photodecomposition of related compounds has been studied, providing insights into the behavior of this compound under light exposure. Such studies are crucial in understanding the stability and storage conditions of these compounds (Yamamoto et al., 1975).
Structural Analysis and Characterization
- X-ray Crystallography and NMR Studies: Structural analysis of similar compounds, including X-ray crystallography and NMR spectroscopy, has been conducted. These techniques are essential for confirming the molecular structure and understanding the chemical properties of such compounds (Nycz et al., 2011).
properties
IUPAC Name |
1-(5-ethyl-2,4-dihydroxyphenyl)-2-phenylethanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O3/c1-2-12-9-13(16(19)10-14(12)17)15(18)8-11-6-4-3-5-7-11/h3-7,9-10,17,19H,2,8H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYEPLJPAMSQUDK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(C=C1O)O)C(=O)CC2=CC=CC=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301239023 | |
Record name | 1-(5-Ethyl-2,4-dihydroxyphenyl)-2-phenylethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301239023 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
96643-95-7 | |
Record name | 1-(5-Ethyl-2,4-dihydroxyphenyl)-2-phenylethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=96643-95-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(5-Ethyl-2,4-dihydroxyphenyl)-2-phenylethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301239023 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(5-ETHYL-2,4-DIHYDROXYPHENYL)-2-PHENYLETHANONE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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